Cas no 1539222-64-4 (3-(2-methoxy-4,5-dimethylphenoxy)propan-1-amine)

• Product Name: 3-(2-methoxy-4,5-dimethylphenoxy)propan-1-amine
• CAS No: 1539222-64-4
• MF: C₁₂H₁₉NO₂
• MW: 209.2847635746
• CID: 6546341
• PubChem ID: 96671394
• Update Time: 2025-05-21

3-(2-methoxy-4,5-dimethylphenoxy)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2-methoxy-4,5-dimethylphenoxy)propan-1-amine
• 1539222-64-4
• EN300-1835144

• Inchi： 1S/C12H19NO2/c1-9-7-11(14-3)12(8-10(9)2)15-6-4-5-13/h7-8H,4-6,13H2,1-3H3
• InChI Key： ZMHMNUAGKNITFL-UHFFFAOYSA-N
• SMILES： O(CCCN)C1C(=CC(C)=C(C)C=1)OC

Computed Properties

• Exact Mass: 209.141578849g/mol
• Monoisotopic Mass: 209.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 44.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 3-(2-methoxy-4,5-dimethylphenoxy)propan-1-amine

Introduction to 3-(2-methoxy-4,5-dimethylphenoxy)propan-1-amine and Its Applications

3-(2-methoxy-4,5-dimethylphenoxy)propan-1-amine, with the CAS number 1539222-64-4, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules that exhibit diverse biological activities, making it a valuable subject of study for researchers exploring new therapeutic agents. The structural features of this molecule, particularly its aromatic ring system and amine functional group, contribute to its unique chemical properties and potential applications.

The molecular structure of 3-(2-methoxy-4,5-dimethylphenoxy)propan-1-amine consists of a propyl chain attached to an amine group, which is further linked to a phenolic ring substituted with methoxy and dimethyl groups at the 4th and 5th positions, respectively. This arrangement imparts specific steric and electronic characteristics that influence its interactions with biological targets. The presence of the methoxy group enhances the lipophilicity of the molecule, while the dimethyl groups contribute to its stability and resistance to metabolic degradation.

In recent years, there has been growing interest in the development of novel compounds that can modulate neurotransmitter systems. 3-(2-methoxy-4,5-dimethylphenoxy)propan-1-amine has been identified as a potential candidate for such applications due to its structural similarity to known psychoactive substances. Preliminary studies have suggested that this compound may interact with serotonin and dopamine receptors, which are critical for regulating mood, cognition, and motor function. These findings have prompted further investigation into its pharmacological properties.

The synthesis of 3-(2-methoxy-4,5-dimethylphenoxy)propan-1-amine involves a multi-step process that requires careful control of reaction conditions to ensure high yield and purity. The key steps include the formation of the phenoxypropylamine core through nucleophilic substitution reactions, followed by functional group modifications to introduce the methoxy and dimethyl groups. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high selectivity and efficiency in these transformations.

One of the most compelling aspects of studying 3-(2-methoxy-4,5-dimethylphenoxy)propan-1-amine is its potential as a lead compound for drug discovery. Researchers are exploring various derivatives of this molecule to enhance its pharmacological activity while minimizing side effects. Computational modeling and high-throughput screening techniques are being utilized to identify structural modifications that can improve binding affinity and selectivity for target receptors. These efforts are part of a broader trend in medicinal chemistry aimed at developing more effective and safer therapeutic agents.

The biological activity of 3-(2-methoxy-4,5-dimethylphenoxy)propan-1-amine has also been investigated in preclinical models. Studies have shown that this compound can modulate neurotransmitter release and receptor function in brain tissue slices. Additionally, it has demonstrated potential anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines in vitro. These findings suggest that this molecule may have therapeutic applications in conditions such as depression, anxiety disorders, and neurodegenerative diseases.

The safety profile of 3-(2-methoxy-4,5-dimethylphenoxy)propan-1-amine is another critical area of focus. Toxicological studies have been conducted to assess its acute and chronic effects on experimental animals. Preliminary results indicate that the compound is well-tolerated at moderate doses but may cause mild side effects at higher concentrations. Further research is needed to fully characterize its safety profile before human clinical trials can be initiated.

The development of new pharmaceuticals often involves collaboration between academic researchers and industry scientists. The case of 3-(2-methoxy-4,5-dimethylphenoxy)propan-1-amine exemplifies this synergy, as it has been studied by both academic institutions and pharmaceutical companies seeking novel therapeutics. Such collaborations accelerate the translation of basic research into clinical applications by leveraging expertise in synthetic chemistry, pharmacology, and drug development.

The future directions for research on 3-(2-methoxy-4,5-dimethylphenoxy)propan-1-amine include exploring its mechanisms of action in greater detail and investigating its potential in combination therapies. Advances in techniques such as single-cell RNA sequencing may provide insights into how this compound affects different populations of neurons within the brain. Additionally, studies using animal models with genetic modifications could help elucidate the role of specific genes in mediating its effects.

In conclusion, 3-(2-methoxy-4,5-dimethylphenoxy)propan-1-amine, CAS number1539222-64-4, is a promising compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for modulating neurotransmitter systems, while preliminary studies suggest it may have therapeutic applications in various neurological disorders. Continued research into its synthesis, pharmacology, safety profile, and mechanisms of action will be essential for realizing its full potential as a therapeutic agent.